Dual enzyme responsive microcapsules simulating an “OR” logic gate for biologically triggered drug delivery applications†
Chemical Communications Pub Date: 2013-04-25 DOI: 10.1039/C3CC42017E
Abstract
Hollow microcapsules capable of disintegrating in response to dual biological stimuli have been synthesized from two FDA approved drug molecules. The capsules fabricated from protamine and chondroitin sulphate disintegrate in the presence of either trypsin or hyaluronidase enzymes, which are documented to be simultaneously over-expressed under some pathological conditions.
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